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Compound of Interest

2,2-Dimethyl-6-Chromanesulfonyl
Chloride

Cat. No.: B145508

Compound Name:

CAS Number: 131880-55-2

This technical guide provides a comprehensive overview of 2,2-Dimethyl-6-
Chromanesulfonyl Chloride, a valuable reagent in synthetic organic chemistry, particularly in
the fields of medicinal chemistry and drug development. This document is intended for
researchers, scientists, and professionals in these areas.

Chemical and Physical Properties

2,2-Dimethyl-6-Chromanesulfonyl Chloride is a solid, typically appearing as a brown
powder. Its core structure features a chroman ring system, which is a common motif in a variety
of biologically active compounds.

Table 1: Physicochemical Properties of 2,2-Dimethyl-6-Chromanesulfonyl Chloride
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Property Value Source(s)
CAS Number 131880-55-2 [1]
Molecular Formula C11H13ClOsS [1]
Molecular Weight 260.74 g/mol [1]
Appearance Brown powder

Melting Point Not available

Boiling Point Not available

Soluble in many common
organic solvents such as

dichloromethane, chloroform,

Solubility
and tetrahydrofuran. It is
expected to be insoluble in
water, with which it will react.
Synonyms:

e 2,2-Dimethylchroman-6-sulfonyl chloride
¢ 3,4-Dihydro-2,2-dimethyl-2H-1-benzopyran-6-sulfonyl chloride

e 2,2-Dimethyl-3,4-dihydro-2H-chromene-6-sulfonyl chloride

Synthesis

While specific, detailed experimental protocols for the synthesis of 2,2-Dimethyl-6-
Chromanesulfonyl Chloride are not readily available in published literature, a logical and
commonly employed synthetic route can be proposed based on established chemical
principles. The synthesis would likely involve a two-step process starting from 2,2-
dimethylchroman.

Logical Synthesis Workflow:
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Figure 1: Proposed synthetic pathway for 2,2-Dimethyl-6-Chromanesulfonyl Chloride.

Experimental Protocol: A General Approach

The following is a generalized experimental protocol based on standard procedures for
sulfonation and subsequent chlorination of aromatic compounds.

Step 1: Sulfonation of 2,2-Dimethylchroman

e In a fume hood, a solution of 2,2-dimethylchroman in a suitable inert solvent (e.g.,

dichloromethane) is cooled in an ice bath.

¢ Chlorosulfonic acid is added dropwise to the cooled solution with vigorous stirring. The
temperature should be carefully monitored and maintained near 0°C.
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 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for a specified period until the reaction is complete, as monitored by Thin Layer
Chromatography (TLC).

e The reaction is quenched by carefully pouring the mixture over crushed ice.

» The resulting precipitate of 2,2-dimethylchroman-6-sulfonic acid is collected by filtration,
washed with cold water, and dried.

Step 2: Chlorination of 2,2-Dimethylchroman-6-sulfonic acid

In a fume hood, 2,2-dimethylchroman-6-sulfonic acid is suspended in an inert solvent (e.qg.,
dichloromethane) containing a catalytic amount of N,N-dimethylformamide (DMF).

» Thionyl chloride or oxalyl chloride is added dropwise to the suspension at room temperature.

e The reaction mixture is stirred at room temperature or gently heated until the evolution of gas
ceases and the reaction is complete (monitored by TLC).

e The solvent and excess chlorinating agent are removed under reduced pressure to yield
crude 2,2-Dimethyl-6-Chromanesulfonyl Chloride.

e The crude product can be purified by recrystallization from a suitable solvent or by column
chromatography on silica gel.

Applications in Research and Drug Development

The 2,2-dimethylchroman scaffold is a key structural component in a variety of compounds with
demonstrated biological activity. This suggests that 2,2-Dimethyl-6-Chromanesulfonyl
Chloride is a valuable intermediate for the synthesis of novel therapeutic agents.

Potential as an Intermediate in the Synthesis of Anti-
Cancer Agents

Recent research has highlighted the potential of 2,2-dimethylchroman-based compounds as
anti-breast cancer agents. While the specific use of 2,2-Dimethyl-6-Chromanesulfonyl
Chloride was not detailed, its role as a precursor to introduce a sulfonamide linkage is highly
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probable in the synthesis of analogs of biologically active molecules. The sulfonyl chloride
functional group allows for the facile introduction of a wide range of substituents, enabling the
exploration of structure-activity relationships (SAR).

Logical Relationship for Drug Discovery:

Reaction with Amines,
Alcohols, Phenols, etc.

Library of Novel
2,2-Dimethylchroman Derivatives

:

Biological Screening
(e.g., Kinase Assays, Cell-based Assays)

:
( )

Click to download full resolution via product page

Figure 2: Role of 2,2-Dimethyl-6-Chromanesulfonyl Chloride in a drug discovery workflow.

Reactions with Nucleophiles

The primary utility of 2,2-Dimethyl-6-Chromanesulfonyl Chloride in synthetic chemistry lies
in its reactivity towards nucleophiles. These reactions are fundamental to building more
complex molecules.

Reaction with Amines to Form Sulfonamides: 2,2-Dimethyl-6-Chromanesulfonyl Chloride
reacts readily with primary and secondary amines in the presence of a base (e.g.,
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triethylamine, pyridine) to form the corresponding sulfonamides. The sulfonamide functional
group is a key component in many approved drugs.

Reaction with Alcohols and Phenols to Form Sulfonate Esters: In the presence of a base, 2,2-
Dimethyl-6-Chromanesulfonyl Chloride reacts with alcohols and phenols to yield sulfonate
esters. These esters can be used as intermediates in further synthetic transformations.

Safety and Handling

2,2-Dimethyl-6-Chromanesulfonyl Chloride is a reactive chemical and should be handled
with appropriate safety precautions in a well-ventilated fume hood.

Table 2: Hazard Information

Hazard Statement Precautionary Statement

] Wear protective gloves, protective clothing, eye
Causes severe skin burns and eye damage. ) )
protection, and face protection.

May cause respiratory irritation. Use only outdoors or in a well-ventilated area.

Corrosive. Keep container tightly closed.

First Aid Measures:

 In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention immediately.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.
Get medical attention immediately.

« If inhaled: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention.

 If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.
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Conclusion

2,2-Dimethyl-6-Chromanesulfonyl Chloride is a valuable and versatile building block for
organic synthesis, particularly in the design and synthesis of novel compounds with potential
therapeutic applications. Its reactivity allows for the introduction of the 2,2-dimethylchroman
moiety with a sulfonamide or sulfonate ester linker, providing a powerful tool for medicinal
chemists to explore new chemical space in the quest for new drugs. Proper handling and
adherence to safety protocols are essential when working with this reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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